2-[(4-fluorophenyl)sulfanyl]-N-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[2-hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]acetamide
• InChI: InChI=1S/C20H18FNO2S2/c21-16-7-9-17(10-8-16)26-13-20(24)22-12-18(23)14-3-5-15(6-4-14)19-2-1-11-25-19/h1-11,18,23H,12-13H2,(H,22,24)
• InChI Key: GJJIHZHWVCRXGT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(C=C2)C(CNC(=O)CSC3=CC=C(C=C3)F)O
• Molecular Formula: C20H18FNO2S2
• Molecular Weight: 387.5 g/mol

Description

The compound “2-[(4-fluorophenyl)sulfanyl]-N-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}acetamide” is a complex organic molecule that contains several functional groups. These include a fluorophenyl group, a sulfanyl group, a hydroxy group, a thiophenyl group, and an acetamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Without specific literature or experimental data, it’s challenging to propose a detailed synthesis pathway.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the fluorophenyl, sulfanyl, hydroxy, thiophenyl, and acetamide groups would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the fluorophenyl group might undergo nucleophilic aromatic substitution reactions, while the acetamide group could participate in various condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure and the functional groups it contains.

Safety And Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, properties, and potential applications. It might also be interesting to explore its interactions with various biological targets.